Cas no 57052-99-0 (Dimethyl 2-nitroisophthalate)

• Product Name: Dimethyl 2-nitroisophthalate
• CAS No: 57052-99-0
• MF: C₁₀H₉NO₆
• MW: 239.181563138962
• MDL: MFCD18651700
• CID: 366305
• PubChem ID: 12217542
• Update Time: 2025-06-07

Dimethyl 2-nitroisophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-nitroisophthalate
• 1,3-Benzenedicarboxylicacid, 2-nitro-, 1,3-dimethyl ester
• 5-NITRO ISOPHTHALIC ACID DIMETHYL ESTER
• Dimethyl 5-nitroisophthalate
• 1,3-Benzenedicarboxylic acid, 5-nitro-, dimethyl ester
• 2-nitro-1,3-benzenedicarboxylic acid,dimethyl ester
• 2-nitro-isophthalic acid dimethyl ester
• 2-Nitro-isophthalsaeure-dimethylester
• BRN 2140916
• EINECS 236-307-3
• Methyl-2-nitroisophthalat
• SBB063418
• 2-Nitro-1,3-benzenedicarboxylic acid 1,3-dimethyl ester
• dimethyl 2-nitrobenzene-1,3-dicarboxylate
• dimethyl nitroisophthalate
• Dimethyl2-Nitroisophthalate
• UZMFVOACDBUXRK-UHFFFAOYSA-N
• KM0066
• TRA0062742
• SY012636
• AX8125357
• 1,3-benzenedicarboxylic acid, 2-nitro-, dimethyl ester
• AKOS022183169
• AMY202003283
• MFCD18651700
• 2-nitroisophthalic acid dimethyl ester
• CS-0150895
• SCHEMBL8421994
• DIMETHYL5-NITROISOPHTHALATE98+%
• AS-31836
• 57052-99-0
• 1,3-Benzenedicarboxylicacid,2-nitro-,1,3-dimethylester
• DB-416035
• 1,3-DIMETHYL 2-NITROBENZENE-1,3-DICARBOXYLATE

• MDL： MFCD18651700
• Inchi： 1S/C10H9NO6/c1-16-9(12)6-4-3-5-7(10(13)17-2)8(6)11(14)15/h3-5H,1-2H3
• InChI Key： UZMFVOACDBUXRK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C(=O)OC)C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.04298701g/mol
• Monoisotopic Mass: 239.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.4

Experimental Properties

• Density: 1.350±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 133-134 ºC
• Boiling Point: 360.2 ℃ at 760 mmHg
• Flash Point: 164.8℃
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),

Dimethyl 2-nitroisophthalate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives